(R)-1-(p-Methoxybenzoyl)-3-hydroxy-2-pyrrolidinone

• CAS No.: 78340-51-9
• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: (3R)-3-hydroxy-1-(4-methoxybenzoyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H13NO4/c1-17-9-4-2-8(3-5-9)11(15)13-7-6-10(14)12(13)16/h2-5,10,14H,6-7H2,1H3/t10-/m1/s1
• InChI Key: ZUSPUYXHFZBBBB-SNVBAGLBSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(C2=O)O
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N2CC[C@H](C2=O)O
• Synonyms: 1-(4-methoxybenzoyl)-3-hydroxy-2-pyrrolidinone; 1-(p-anisoyl)-3-hydroxy-2-pyrrolidinone; 3-hydroxyaniracetam; 3-OH aniracetam

Description

(R)-1-(p-Methoxybenzoyl)-3-hydroxy-2-pyrrolidinone, also known as this compound, is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

1.54 g of (R,S)-1-(p-methoxybenzoyl)-2-oxo-3-pyrrolidinylchloroacetate are heated at 100° C. in 50 ml of pyridine for 10 minutes under nitrogen with 0.42 g of thiourea and 7 ml of ethanol. The solvent is removed by evaporation and the residue is partitioned between ethyl acetate and water. The organic phase is washed several times with water and the aqueous phases are extracted with ethyl acetate. The combined ethyl acetate phases are evaporated, the residue is boiled at reflux in diisopropyl ether and then the solution is decanted off from insoluble constituents. The clear, colourless diisopropyl ether phase is stirred in an ice-bath and then left to stand in an ice box overnight. The product which crystallises out is filtered off and there is obtained (R,S)-1-(p-methoxybenzoyl)-3-hydroxy-2-pyrrolidinone of melting point 125°-126° C.

Synthesis routes and methods III

Procedure details

5.0 g of (R)-1-(p-methoxybenzoyl)-2-oxo-3-pyrrolidinyl-chloroacetate are treated in pyridine with thiourea and ethanol according to the procedure described in paragraph (c) of Example 5; the reaction time amounting to 45 minutes. The residue obtained after working-up the ethyl acetate extracts is stirred in ether, the insoluble constituents being filtered off and recrystallised from diisopropyl ether. There is obtained (R)-1-(p-methoxybenzoyl)-3-hydroxy-2-pyrrolidinone of melting point 123°-124° C.; [α]D20 =+214°; [α]54620 =+264°; [α]36520 =+1212° (c=1.0 in chloroform).